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Compound of Interest

Compound Name:
5-Bromo-3-

(bromomethyl)benzo[b]thiophene

Cat. No.: B159892 Get Quote

An In-depth Technical Guide on the Safety and Handling of 5-Bromo-3-
(bromomethyl)benzo[b]thiophene

Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. It is not a substitute for a formal Safety Data Sheet (SDS)

and should be used in conjunction with official safety documentation and institutional safety

protocols.

Introduction
5-Bromo-3-(bromomethyl)benzo[b]thiophene is a halogenated aromatic compound

belonging to the benzothiophene family. It is a highly reactive and potentially toxic compound

that serves as a key intermediate in organic synthesis.[1] Its utility is particularly noted in the

development of pharmaceuticals, organic electronic materials, and other complex heterocyclic

compounds.[1] The presence of two bromine atoms, one on the benzene ring and one in the

methyl group, imparts significant reactivity, making it a versatile building block for introducing

the benzothiophene scaffold into larger molecules.

Physical and Chemical Properties
A summary of the known physical and chemical properties of 5-Bromo-3-
(bromomethyl)benzo[b]thiophene is provided in the table below. Data for some properties of

the specific compound are not readily available in the public domain.
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Property Value Reference(s)

CAS Number 1757-24-0 [1]

Molecular Formula C₉H₆Br₂S [1]

Molecular Weight 306.02 g/mol [2]

Appearance Solid [2]

Boiling Point 366.023 °C at 760 mmHg [1]

Flash Point 175.165 °C [1]

Density 1.928 g/cm³ [1]

Storage Temperature 2-8°C, Sealed in dry conditions

Safety and Handling
Hazard Identification
While a comprehensive GHS classification for 5-Bromo-3-(bromomethyl)benzo[b]thiophene
is not uniformly available, related brominated benzothiophene compounds are known to be

irritants and potentially harmful. Based on data for similar compounds, it should be handled as

a substance that is:

Irritating to the eyes, respiratory system, and skin.[1]

Potentially harmful if swallowed, inhaled, or absorbed through the skin.[1]

First Aid Measures
In case of exposure, the following first aid measures are recommended based on structurally

similar compounds:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of soap and

water for at least 15 minutes. Seek medical attention if irritation develops.[1]
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Ingestion: Do NOT induce vomiting. If the person is conscious, rinse mouth with water. Seek

immediate medical attention.

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[1]

Personal Protective Equipment (PPE)
When handling 5-Bromo-3-(bromomethyl)benzo[b]thiophene, the following personal

protective equipment should be worn:

Eye/Face Protection: Chemical safety goggles and a face shield.

Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a flame-resistant laboratory coat.

[1]

Respiratory Protection: Work should be conducted in a well-ventilated fume hood. If a fume

hood is not available or if there is a risk of aerosolization, a NIOSH-approved respirator with

an organic vapor cartridge is recommended.

Storage and Handling
Store in a tightly sealed container in a cool, dry, and well-ventilated area. A recommended

storage temperature is 2-8°C.

Keep away from incompatible materials such as strong oxidizing agents and strong bases.

Avoid breathing dust, vapor, mist, or gas.[1]

Avoid contact with skin, eyes, and clothing.[1]

Use only non-sparking tools and take precautionary measures against static discharge.

Experimental Protocols
Representative Synthesis Protocol: Radical Bromination
The synthesis of 5-Bromo-3-(bromomethyl)benzo[b]thiophene can be achieved via radical

bromination of 5-bromo-3-methylbenzo[b]thiophene. The following is a representative protocol
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adapted from procedures for similar compounds.

Materials:

5-bromo-3-methylbenzo[b]thiophene

N-Bromosuccinimide (NBS)

Benzoyl peroxide (or AIBN) as a radical initiator

Anhydrous carbon tetrachloride (or a safer alternative like n-heptane)

Petroleum ether for washing

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 5-

bromo-3-methylbenzo[b]thiophene in the chosen anhydrous solvent.

Add N-Bromosuccinimide (a slight molar excess) and a catalytic amount of benzoyl peroxide

to the solution.

Heat the reaction mixture to reflux under irradiation with a lamp (e.g., 200W bulb) to initiate

the radical reaction.

Monitor the reaction progress using a suitable analytical technique (e.g., TLC or GC). The

reaction is typically stirred at reflux for several hours.

Once the reaction is complete, cool the mixture to room temperature.

Filter the mixture to remove the succinimide byproduct.

Concentrate the filtrate under reduced pressure to yield the crude product.

Purify the crude product by column chromatography on silica gel, eluting with a non-polar

solvent system (e.g., hexane/ethyl acetate mixture).
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Wash the purified product with petroleum ether and dry under vacuum to obtain 5-Bromo-3-
(bromomethyl)benzo[b]thiophene.

Reactivity and Use in Further Synthesis
The bromomethyl group at the 3-position is highly reactive and susceptible to nucleophilic

substitution. This allows for the introduction of a variety of functional groups at this position,

making it a valuable precursor for the synthesis of a wide range of derivatives. Common

reactions include:

Nucleophilic Substitution: Reaction with nucleophiles such as amines, alcohols, and thiols to

form the corresponding substituted products.

Cross-Coupling Reactions: The bromine atom on the benzothiophene ring can participate in

palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira) to form carbon-

carbon bonds.

Visualizations
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Safe Handling Workflow for 5-Bromo-3-(bromomethyl)benzo[b]thiophene
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Caption: Safe Handling Workflow for 5-Bromo-3-(bromomethyl)benzo[b]thiophene.
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General Synthesis Workflow via Radical Bromination
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Caption: General Synthesis Workflow via Radical Bromination.
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Biological Activity and Applications
Derivatives of benzothiophene are known to possess a wide range of biological activities,

including antimicrobial, anti-inflammatory, and anticancer properties.[3] Preliminary studies on

compounds structurally similar to 5-Bromo-3-(bromomethyl)benzo[b]thiophene suggest

potential antimicrobial and anticancer activities.[3] The mechanism of action for its potential

anticancer effects could involve interference with critical signaling pathways related to cell

proliferation and survival, potentially leading to apoptosis.[3] However, specific signaling

pathways for 5-Bromo-3-(bromomethyl)benzo[b]thiophene have not been elucidated in the

reviewed literature.

Its primary application is as a versatile intermediate in medicinal chemistry and materials

science.[1][3] The reactivity of the bromomethyl group allows for its use in the synthesis of a

library of derivatives for drug discovery and for the creation of novel organic electronic

materials.[1][3]

Conclusion
5-Bromo-3-(bromomethyl)benzo[b]thiophene is a valuable synthetic intermediate with

significant potential in research and development. Its handling requires strict adherence to

safety protocols due to its potential hazards. The information provided in this guide serves as a

foundational resource for its safe handling, synthesis, and application. Further research is

needed to fully characterize its toxicological properties and to explore its potential biological

activities in detail. Always consult a comprehensive and official Safety Data Sheet before

handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3. Buy 5-Bromo-3-(bromomethyl)-2-methyl-1-benzothiophene [smolecule.com]

To cite this document: BenchChem. [Safety and handling of 5-Bromo-3-
(bromomethyl)benzo[b]thiophene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b159892#safety-and-handling-of-5-bromo-3-
bromomethyl-benzo-b-thiophene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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